Cas no 88798-74-7 (Eckol)
Eckol structure
Product Name:Eckol
CAS No:88798-74-7
MF:C18H12O9
MW:372.282485961914
CID:726561
PubChem ID:145937
Update Time:2024-03-01
Eckol Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol,4-(3,5-dihydroxyphenoxy)-
- 4-(3,5-dihydroxyphenoxy)dibenzo-p-dioxin-1,3,6,8-tetrol
- Eckol
- 4-(3,5-Dihydroxyphenoxy)dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol (ACI)
- 4-(3,5-Dihydroxyphenoxy)dibenzo[b,e][1,4]dioxine-1,3,6,8-tetraol
- HY-114203
- 88798-74-7
- Dibenzo(b,e)(1,4)-dioxin-1,3,6,8-tetrol, 4-(3,5-dihydroxyphenoxy)-
- DIBENZO(B,E)(1,4)DIOXIN-1,3,6,8-TETROL, 4-(3,5-DIHYDROXYPHENOXY)-
- DTXSID40237333
- UNII-4A5E8354UB
- Dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol, 4-(3,5-dihydroxyphenoxy)-
- 4-(3,5-DIHYDROXYPHENOXY)DIBENZO(B,E)(1,4)DIOXIN-1,3,6,8-TETROL
- 4-(3,5-dihydroxyphenoxy)-dibenzo(b,e)(1,4)dioxin-1,3,6,8-tetrol
- CHEBI:65819
- AKOS040745766
- 4A5E8354UB
- CS-0079519
- 1-(3,5-Dihydroxyphenoxy)-2,4,7,9-tetrahydroxydibenzo-1,4-dioxin
- SCHEMBL2562621
- Q5332934
- CHEMBL471187
- 4-(3,5-dihydroxyphenoxy)oxanthrene-1,3,6,8-tetrol
- BDBM50259982
-
- Inchi： 1S/C18H12O9/c19-7-1-8(20)3-10(2-7)25-16-12(23)6-13(24)17-18(16)27-15-11(22)4-9(21)5-14(15)26-17/h1-6,19-24H
- InChI Key： PCZZRBGISTUIOA-UHFFFAOYSA-N
- SMILES： OC1C=C(OC2C3=C(OC4C(O3)=C(O)C=C(O)C=4)C(O)=CC=2O)C=C(O)C=1
Computed Properties
- Exact Mass: 372.04813196g/mol
- Monoisotopic Mass: 372.04813196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 149Ų
Eckol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E325900-1mg |
Eckol |
88798-74-7 | 1mg |
$236.00 | 2023-05-18 | ||
| TRC | E325900-10mg |
Eckol |
88798-74-7 | 10mg |
$1832.00 | 2023-05-18 | ||
| TRC | E325900-25mg |
Eckol |
88798-74-7 | 25mg |
$ 4500.00 | 2023-09-07 |
Eckol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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